Cas no 1101258-51-8 (4-Dechloro-4-hydroxy Diclazuril Methyl Ester)

• Product Name: 4-Dechloro-4-hydroxy Diclazuril Methyl Ester
• CAS No: 1101258-51-8
• MF: C₁₈H₁₂Cl₂N₄O₃
• MW: 403.218881607056
• CID: 1063586
• Update Time: 2025-07-16

4-Dechloro-4-hydroxy Diclazuril Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Dechloro-4-hydroxy Diclazuril Methyl Ester
• 2-[2,6-Dichloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]-2-(4-methoxyphenyl)acetonitrile

• Inchi： 1S/C18H12Cl2N4O3/c1-27-12-4-2-10(3-5-12)13(8-21)17-14(19)6-11(7-15(17)20)24-18(26)23-16(25)9-22-24/h2-7,9,13H,1H3,(H,23,25,26)
• InChI Key： KGGJBFVSAKGAEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(C#N)C1C=CC(=CC=1)OC)Cl)N1C(NC(C=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• XLogP3: 3.4
• Topological Polar Surface Area: 94.8

Additional information on 4-Dechloro-4-hydroxy Diclazuril Methyl Ester

Comprehensive Analysis of 4-Dechloro-4-hydroxy Diclazuril Methyl Ester (CAS No. 1101258-51-8): Properties, Applications, and Industry Trends

4-Dechloro-4-hydroxy Diclazuril Methyl Ester (CAS No. 1101258-51-8) is a specialized chemical compound gaining attention in pharmaceutical and veterinary research. As a derivative of Diclazuril, this ester exhibits unique biochemical properties, making it a subject of interest for antiprotozoal drug development and veterinary medicine formulations. The compound's molecular structure features a modified triazine core with distinct hydroxy and methyl ester functional groups, contributing to its enhanced solubility profile compared to parent compounds.

Recent studies highlight the compound's potential in addressing drug-resistant coccidiosis, a pressing concern in poultry farming worldwide. With the global animal health market projected to reach $75 billion by 2028, researchers are actively exploring 4-Dechloro-4-hydroxy Diclazuril Methyl Ester as part of next-generation veterinary therapeutics. Its mechanism of action involves selective inhibition of apicomplexan parasites, particularly effective against Eimeria species while demonstrating improved safety margins in target species.

The synthesis of CAS 1101258-51-8 involves sophisticated organic chemistry techniques, including selective chlorination and esterification processes. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research applications. Stability studies indicate optimal storage conditions at 2-8°C in amber glass containers, maintaining integrity for extended periods when protected from moisture and UV exposure.

From a regulatory perspective, 4-Dechloro-4-hydroxy Diclazuril Methyl Ester currently falls under research chemical classification in most jurisdictions. However, its potential transition to veterinary API (Active Pharmaceutical Ingredient) status has prompted increased patent activity, with several applications filed for novel synthesis methods and formulation technologies. The compound's metabolite profile shows favorable characteristics, including rapid clearance and minimal bioaccumulation potential.

Industry experts note growing interest in CAS 1101258-51-8 as part of combination therapies for avian diseases. When paired with immunomodulators or gut health supplements, preliminary data suggests synergistic effects against subclinical coccidiosis – a condition responsible for significant economic losses in broiler production. This aligns with current animal welfare trends emphasizing preventive care and reduced antibiotic use in livestock management.

Environmental assessments of 4-Dechloro-4-hydroxy Diclazuril Methyl Ester indicate moderate biodegradability under aerobic conditions, with photodegradation studies showing complete breakdown within 30 days in simulated sunlight. These characteristics position the compound favorably compared to traditional coccidiostats regarding environmental persistence, addressing concerns about veterinary drug residues in ecosystems.

Quality control protocols for 1101258-51-8 emphasize rigorous testing for process-related impurities and degradation products. Advanced analytical methods like UHPLC-QTOF enable detection of trace contaminants at parts-per-billion levels, ensuring compliance with ICH guidelines for pharmaceutical intermediates. Batch-to-batch consistency remains a critical factor for research reproducibility and potential scale-up considerations.

The commercial landscape for 4-Dechloro-4-hydroxy Diclazuril Methyl Ester reflects niche but growing demand, with current pricing ranging from $1,200-$2,500 per gram for research-grade material. Supply chain dynamics indicate limited GMP manufacturing capacity worldwide, though several CDMOs (Contract Development and Manufacturing Organizations) have recently added the compound to their custom synthesis portfolios.

Future research directions for CAS 1101258-51-8 include exploration of its broad-spectrum antiparasitic activity beyond avian applications. Early-stage investigations suggest potential efficacy against certain aquaculture pathogens and zoonotic protozoa, though extensive in vivo studies remain necessary. These developments coincide with increasing investment in One Health approaches that recognize the interconnection between animal, human, and environmental health.

For researchers working with 4-Dechloro-4-hydroxy Diclazuril Methyl Ester, proper laboratory handling procedures are essential. While not classified as hazardous under standard protocols, appropriate PPE including nitrile gloves and safety goggles is recommended when handling powdered material. Documentation should adhere to REACH compliance requirements, particularly for international shipments of research samples.

The intellectual property landscape surrounding 1101258-51-8 shows increasing activity, with patent filings covering novel crystalline forms, co-crystals, and solvate compositions of the compound. These developments aim to optimize pharmacokinetic properties and formulation stability, potentially extending the compound's applications to oral suspension and feed additive formats for veterinary use.

Analytical method development for 4-Dechloro-4-hydroxy Diclazuril Methyl Ester represents an active area of research, with recent publications detailing UPLC methods capable of resolving structurally similar regioisomers and process impurities. These advancements support quality assurance in both bulk manufacturing and formulation development pipelines, addressing industry needs for robust analytical controls.

Market analysts project steady growth in demand for CAS 1101258-51-8 through 2030, driven by expanding poultry production in emerging economies and heightened focus on parasite resistance management. The compound's unique structural features and favorable toxicological profile position it as a promising candidate for next-generation veterinary antiparasitics, particularly in regions facing challenges with traditional ionophore resistance.